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Compound of Interest

3-Piperazinobenzisothiazole
Compound Name:
hydrochloride

Cat. No.: B130134

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals handling 3-Piperazinobenzisothiazole
hydrochloride. It outlines the necessary personal protective equipment (PPE), procedural
workflows for safe handling, and emergency response plans.

Chemical Hazard Summary

3-Piperazinobenzisothiazole hydrochloride is a hazardous substance that requires careful
handling to avoid adverse health effects. The primary hazards associated with this compound
are summarized in the table below.[1][2][3]
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Hazard Classification GHS Hazard Statement

Acute Toxicity, Oral H302: Harmful if swallowed[1][2]

Skin Sensitization H317: May cause an allergic skin reaction[1][2]
Serious Eye Irritation H319: Causes serious eye irritation[1][2]

H361: Suspected of damaging fertility or the

Reproductive Toxicity unborn child[1]2]

Hazardous to the Aquatic Environment, Acute ) o
H400: Very toxic to aquatic life[1][2]

Hazard
Hazardous to the Aquatic Environment, Long- H410: Very toxic to aquatic life with long lasting
term Hazard effects[1][2]

Due to the lack of extensive toxicological data, this compound should be handled with caution,
assuming it may have other uninvestigated harmful properties.[1][4]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is critical to minimize exposure. The following table outlines the
recommended PPE for handling 3-Piperazinobenzisothiazole hydrochloride.
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Body Part

Required PPE

Specification

Hands

Chemical-resistant gloves

Nitrile or other compatible
material. Thicker gloves
generally offer better
protection. Discard and
replace immediately if
contaminated or damaged.
Change gloves every 30-60

minutes during prolonged use.

[315](6]

Eyes/Face

Safety goggles and face shield

Goggles should be worn at all
times. A face shield is required

when there is a splash hazard.

[5107]

Body

Impermeable lab coat or gown

Long-sleeved and closing in
the back.[6]

Respiratory

NIOSH-approved respirator

Required when handling the
powder outside of a
containment primary
engineering control (e.g., fume
hood) or if aerosols may be
generated.[6][7]

Feet

Closed-toe shoes and shoe

covers

Shoe covers should be worn in
designated compounding

areas.[6]

Experimental Protocols: Handling and Disposal

Handling:

o Always handle 3-Piperazinobenzisothiazole hydrochloride in a well-ventilated area,

preferably within a certified chemical fume hood.[3]

» Avoid the formation of dust and aerosols.[3]
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e Do not eat, drink, or smoke in areas where the chemical is handled or stored.[1][3]

e Wash hands thoroughly with soap and water after handling and before leaving the laboratory.

[4107]
Storage:

o Store in a cool, dry, well-ventilated area in a tightly sealed container.[1][7]
o Keep away from incompatible materials such as oxidizing agents.[8]
Waste Disposal:

o Dispose of waste as hazardous chemical waste in accordance with all local, state, and
federal regulations.[4][9]

o Collect waste in a designated, properly labeled hazardous waste container.[9]
e Do not mix with other waste streams.[4]

o Decontaminate all non-disposable equipment that has come into contact with the chemical.

[9]

Visualized Workflows

The following diagrams illustrate the procedural steps for donning and doffing PPE and the
emergency response for a chemical spill.

Doffing PPE

[[ Remove Shoe Covers H Remove Outer Gloves )—»[ Remove Gown / Lab Coat )—»[ Hand Hygiene )—»[ Remove Goggles / Face Shield )—»[ Remove Respirator )—»[ Remove Inner Gloves H FFFFF Hand Hygiene j}
Donning PPE
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Caption: Sequential process for donning and doffing Personal Protective Equipment (PPE).

Emergency Spill Response

( Evacuate Immediate Area )

( Alert Supervisor & Safety Officer )

[ Ensure Proper Ventilation )

[ Don Appropriate PPE )

( Contain Spill with Inert Material )

( Collect Absorbed Material )

( Decontaminate Spill Area )

[ Dispose of as Hazardous Waste )

Document the Incident
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Caption: Step-by-step emergency response plan for a chemical spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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3-piperazinobenzisothiazole-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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